Cas no 2228671-90-5 (2-(1-{imidazo1,2-apyridin-2-yl}cyclopropyl)propan-2-amine)

• Product Name: 2-(1-{imidazo1,2-apyridin-2-yl}cyclopropyl)propan-2-amine
• CAS No: 2228671-90-5
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 5866022
• PubChem ID: 165736693
• Update Time: 2025-05-24

2-(1-{imidazo1,2-apyridin-2-yl}cyclopropyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-{imidazo1,2-apyridin-2-yl}cyclopropyl)propan-2-amine
• 2-(1-{imidazo[1,2-a]pyridin-2-yl}cyclopropyl)propan-2-amine
• EN300-1772886
• 2228671-90-5

• Inchi： 1S/C13H17N3/c1-12(2,14)13(6-7-13)10-9-16-8-4-3-5-11(16)15-10/h3-5,8-9H,6-7,14H2,1-2H3
• InChI Key： FJLNCTQVBJRGNN-UHFFFAOYSA-N
• SMILES： NC(C)(C)C1(C2=CN3C=CC=CC3=N2)CC1

Computed Properties

• Exact Mass: 215.142247555g/mol
• Monoisotopic Mass: 215.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.3Ų

Additional information on 2-(1-{imidazo1,2-apyridin-2-yl}cyclopropyl)propan-2-amine

Comprehensive Overview of 2-(1-{imidazo[1,2-a]pyridin-2-yl}cyclopropyl)propan-2-amine (CAS No. 2228671-90-5)

The compound 2-(1-{imidazo[1,2-a]pyridin-2-yl}cyclopropyl)propan-2-amine, identified by its CAS number 2228671-90-5, has garnered significant attention in recent years due to its unique structural properties and potential applications in medicinal chemistry. This molecule features a fused imidazo[1,2-a]pyridine core, a heterocyclic system known for its bioactivity, combined with a cyclopropyl group and an amine functionality. Such a combination makes it a promising candidate for drug discovery, particularly in targeting neurological and inflammatory pathways.

Researchers and pharmaceutical developers are increasingly interested in imidazo[1,2-a]pyridine derivatives due to their versatility in binding to various biological targets. The presence of the cyclopropyl ring in 2-(1-{imidazo[1,2-a]pyridin-2-yl}cyclopropyl)propan-2-amine adds steric constraint, which can enhance selectivity and potency in drug-receptor interactions. This structural feature aligns with current trends in fragment-based drug design, where small, rigid fragments are used to optimize binding affinity.

In the context of neuroscience research, this compound has been explored for its potential role in modulating neurotransmitter systems. The amine group in its structure suggests possible interactions with G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology. GPCRs are critical in treating conditions like anxiety, depression, and chronic pain, making this compound a subject of interest for academic and industrial labs alike.

Another area of exploration for CAS 2228671-90-5 is its application in anti-inflammatory therapies. The imidazo[1,2-a]pyridine scaffold has shown efficacy in inhibiting pro-inflammatory cytokines, which are key players in autoimmune diseases. With the rising prevalence of conditions like rheumatoid arthritis and inflammatory bowel disease, the demand for novel anti-inflammatory agents has never been higher.

The synthesis of 2-(1-{imidazo[1,2-a]pyridin-2-yl}cyclopropyl)propan-2-amine involves multi-step organic transformations, often starting from commercially available 2-aminopyridine derivatives. Recent advancements in green chemistry have also influenced its production, with researchers focusing on reducing waste and improving atom economy. This aligns with the broader industry shift toward sustainable and environmentally friendly synthetic methods.

From a computational chemistry perspective, this compound has been modeled extensively to predict its pharmacokinetic properties. Parameters such as logP, polar surface area, and hydrogen bonding capacity are routinely calculated to assess its drug-likeness. These in silico studies are crucial for prioritizing compounds for further experimental validation, saving time and resources in the drug development pipeline.

Given the growing interest in personalized medicine, the structural flexibility of 2-(1-{imidazo[1,2-a]pyridin-2-yl}cyclopropyl)propan-2-amine makes it a valuable scaffold for generating analogs tailored to specific patient populations. This approach is particularly relevant in oncology and neurology, where genetic variability significantly impacts drug response.

In summary, 2-(1-{imidazo[1,2-a]pyridin-2-yl}cyclopropyl)propan-2-amine (CAS 2228671-90-5) represents a compelling case study in modern drug discovery. Its unique structure, combined with its potential applications in neurology, inflammation, and personalized medicine, positions it as a molecule of high interest for researchers and clinicians. As the field continues to evolve, this compound is likely to play a pivotal role in addressing unmet medical needs.